Cas no 2679813-16-0 (rac-(2R,5S)-1-acetyl-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid)

• Product Name: rac-(2R,5S)-1-acetyl-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid
• CAS No: 2679813-16-0
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 5644076
• PubChem ID: 165938597
• Update Time: 2025-06-10

rac-(2R,5S)-1-acetyl-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,5S)-1-acetyl-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid
• 2679813-16-0
• EN300-28275894

• Inchi： 1S/C12H14N2O3/c1-8(15)14-10(4-5-11(14)12(16)17)9-3-2-6-13-7-9/h2-3,6-7,10-11H,4-5H2,1H3,(H,16,17)/t10-,11+/m1/s1
• InChI Key： AERJTIIESUMFRY-MNOVXSKESA-N
• SMILES： OC([C@@H]1CC[C@H](C2C=NC=CC=2)N1C(C)=O)=O

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.5Ų

Additional information on rac-(2R,5S)-1-acetyl-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid

Introduction to rac-(2R,5S)-1-acetyl-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid (CAS No. 2679813-16-0)

rac-(2R,5S)-1-acetyl-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid (CAS No. 2679813-16-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, and features a pyridine moiety and an acetyl group, which contribute to its unique chemical and biological properties.

The structure of rac-(2R,5S)-1-acetyl-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid is characterized by its chiral centers at the 2 and 5 positions of the pyrrolidine ring. The presence of these chiral centers results in the formation of two enantiomers, which can have distinct biological activities. The racemic mixture, as indicated by the prefix "rac-", contains equal amounts of both enantiomers. This racemic form is often used in preliminary studies to evaluate the overall biological activity before focusing on the more potent enantiomer.

In recent years, there has been a growing interest in the development of small molecule inhibitors for various therapeutic targets. rac-(2R,5S)-1-acetyl-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid has shown promise as a potential inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, studies have demonstrated its ability to modulate the activity of protein kinases, which are key players in signal transduction pathways and are often dysregulated in diseases such as cancer and inflammatory disorders.

The pharmacological profile of rac-(2R,5S)-1-acetyl-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that this compound exhibits potent inhibitory activity against specific protein kinases, with IC50 values in the low micromolar range. These findings suggest that it could be a valuable lead compound for further drug development efforts.

In addition to its enzymatic inhibition properties, rac-(2R,5S)-1-acetyl-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid has also been investigated for its potential anti-inflammatory effects. Preclinical studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in cell culture models. These anti-inflammatory properties make it an attractive candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The chemical synthesis of rac-(2R,5S)-1-acetyl-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid involves several steps, including the formation of the pyrrolidine ring, introduction of the pyridine moiety, and acetylation. The synthesis can be optimized to achieve high yields and purity, which is crucial for its use in pharmaceutical research and development. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale studies.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(2R,5S)-1-acetyl-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good pharmacokinetic properties and a favorable safety profile. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, rac-(2R,5S)-1-acetyl-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid (CAS No. 2679813-16-0) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, it is likely that this compound will play an important role in the future landscape of medicinal chemistry and pharmaceutical science.